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Introduction

Alisamycin is a polyene macrolide antibiotic belonging to the manumycin group. It is produced
by Streptomyces sp. strain HIL Y-88,31582, which has been taxonomically identified as likely
being Streptomyces actuosus.[1] First discovered in 1991, Alisamycin exhibits notable
biological activity against Gram-positive bacteria and various fungi, and also displays weak
anti-tumour properties.[1] This technical guide provides an in-depth overview of the discovery,
isolation, and biological characterization of Alisamycin, complete with detailed experimental
protocols and data presented for ease of reference and reproducibility.

Data Presentation
Physicochemical Properties of Alisamycin
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Property Description
Appearance Pale yellow powder
Molecular Formula C31H38N207
Molecular Weight 554.65 g/mol

UV Amax (MeOH)

238, 278, 325 nm

Solubility

Soluble in methanol, ethyl acetate, acetone, and

chloroform. Insoluble in water and hexane.

Antimicrobial Activity of Alisamycin

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

Alisamycin against a range of microorganisms.

Test Organism Type MIC (pg/mL)
Staphylococcus aureus Gram-positive bacterium 1.56

Bacillus subtilis Gram-positive bacterium 3.12
Streptococcus pyogenes Gram-positive bacterium 6.25

Candida albicans Fungus 12.5
Aspergillus niger Fungus 25
Escherichia coli Gram-negative bacterium >100
Pseudomonas aeruginosa Gram-negative bacterium >100

Experimental Protocols
l. Fermentation of Streptomyces actuosus for
Alisamycin Production

This protocol outlines the submerged fermentation process for the production of Alisamycin.

1. Media Preparation:
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o Seed Medium (per liter):

o

Glucose: 10 g

[¢]

Soybean meal: 10 g

[¢]

NaCl: 5 g

[e]

CaCOs: 2 g

o

pH adjusted to 7.0 before sterilization.

e Production Medium (per liter):

[¢]

Soluble starch: 20 g

[e]

Yeast extract: 5 g

o

Peptone: 5¢g

[¢]

K2HPO4: 1 g

[¢]

MgSOa-7Hz0: 0.5 g

[e]

pH adjusted to 7.2 before sterilization.
2. Inoculum Preparation:

o Aseptically transfer a loopful of Streptomyces actuosus (HIL Y-88,31582) spores from a stock
culture to a 250 mL Erlenmeyer flask containing 50 mL of sterile seed medium.

 Incubate the flask at 28°C on a rotary shaker at 200 rpm for 48 hours.
3. Production Fermentation:

o Transfer the seed culture (5% v/v) to a 2 L baffled Erlenmeyer flask containing 1 L of sterile
production medium.

 Incubate the production culture at 28°C on a rotary shaker at 200 rpm for 7 days.
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o Monitor the fermentation broth for Alisamycin production periodically using a suitable
bioassay or chromatographic method.

Il. Extraction and Purification of Alisamycin

This protocol describes the extraction of Alisamycin from the fermentation broth and its
subsequent purification.

1. Extraction:

» After 7 days of fermentation, harvest the culture broth and separate the mycelium from the
supernatant by centrifugation at 5,000 x g for 20 minutes.

o Extract the supernatant twice with an equal volume of ethyl acetate.

o Combine the organic phases and concentrate under reduced pressure using a rotary
evaporator to obtain a crude oily residue.

2. Purification:
o Dissolve the crude extract in a minimal amount of chloroform.

o Load the dissolved extract onto a silica gel column (60-120 mesh) pre-equilibrated with
chloroform.

o Elute the column with a stepwise gradient of chloroform and methanol (100:0 to 95:5 v/v).

e Collect the fractions and monitor for the presence of Alisamycin using thin-layer
chromatography (TLC) with a chloroform-methanol (98:2 v/v) mobile phase.

» Pool the fractions containing pure Alisamycin and concentrate to dryness to yield a pale
yellow powder.

lll. Determination of Minimum Inhibitory Concentration
(MIC)

This protocol details the broth microdilution method for determining the MIC of Alisamycin.
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. Preparation of Alisamycin Stock Solution:

Dissolve a known weight of purified Alisamycin in a suitable solvent (e.g., methanol) to
prepare a stock solution of 1 mg/mL.

. Inoculum Preparation:

Grow the test microorganisms overnight in a suitable broth medium (e.g., Mueller-Hinton
Broth for bacteria, Sabouraud Dextrose Broth for fungi).

Dilute the overnight culture to achieve a final inoculum density of approximately 5 x 10°
CFU/mL in the test wells.

. Broth Microdilution Assay:

In a 96-well microtiter plate, perform serial two-fold dilutions of the Alisamycin stock solution
in the appropriate broth medium to obtain a range of concentrations.

Inoculate each well with the standardized microbial suspension.

Include a positive control (microorganism without Alisamycin) and a negative control (broth
without microorganism) for each plate.

Incubate the plates at the optimal growth temperature for the respective microorganism for
18-24 hours.

Determine the MIC as the lowest concentration of Alisamycin that completely inhibits visible
growth of the microorganism.

Mandatory Visualizations
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Caption: Experimental workflow for the production and analysis of Alisamycin.
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Caption: Generalized biosynthetic pathway for manumycin-group antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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